Cas no 1805995-76-9 (4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1805995-76-9
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4889321
• Update Time: 2025-05-20

4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c9-2-3-1-4(16)15-6(8(12,13)14)5(3)7(10)11/h1,7H,2H2,(H,15,16)
• InChI Key： RVLDIEBANXJJNZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(NC(C(F)(F)F)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine

4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1805995-76-9) is a highly specialized organic molecule with a complex structure that makes it a subject of interest in various fields of chemistry and materials science. This pyridine derivative features a unique combination of functional groups, including a bromomethyl group at the 4-position, a difluoromethyl group at the 3-position, a hydroxyl group at the 6-position, and a trifluoromethyl group at the 2-position. These substituents impart distinctive chemical and physical properties to the molecule, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of pyridine derivatives in modern organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals. The presence of multiple halogenated groups in this compound enhances its reactivity and stability, making it an ideal candidate for use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored the potential of this compound as a precursor for developing new classes of insecticides and fungicides, leveraging its ability to interact with specific biological targets.

The synthesis of 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a pyridine ring followed by successive substitution reactions to introduce the desired functional groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, ensuring high yields and purity. These methods not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its hydroxyl group contributes to its moderate polarity, while the trifluoromethyl group enhances its lipophilicity. These characteristics make it suitable for applications in both polar and non-polar environments. Recent research has also focused on understanding its thermal stability under various conditions, revealing that it remains stable up to temperatures of 250°C without significant decomposition.

Chemically, this compound demonstrates reactivity typical of pyridine derivatives, particularly at positions ortho and para to the hydroxyl group. The bromomethyl group is highly electrophilic, making it prone to nucleophilic substitution reactions. This property has been exploited in the development of novel materials, such as cross-linked polymers with tailored mechanical properties. Additionally, the difluoromethyl group introduces unique electronic effects that can modulate the reactivity of adjacent functional groups, offering opportunities for fine-tuning chemical behavior in specific applications.

One area where 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine has shown significant promise is in the field of agrochemistry. Its ability to inhibit key enzymes involved in plant pathogenic fungi has led to its consideration as a potential active ingredient in fungicides. Recent studies have demonstrated that this compound exhibits potent activity against Fusarium species, which are responsible for devastating crop diseases such as Fusarium wilt. Furthermore, its selectivity toward fungal pathogens over plant cells suggests that it could be developed into an environmentally friendly agricultural solution.

In addition to its agricultural applications, this compound has also been investigated for its potential use in pharmaceuticals. The trifluoromethyl group is known to enhance bioavailability by increasing lipophilicity without significantly compromising solubility. Researchers have explored its role as an intermediate in the synthesis of kinase inhibitors, which are critical targets for cancer therapy. Early-stage preclinical studies indicate that derivatives incorporating this compound may exhibit promising anti-proliferative activity against various cancer cell lines.

The versatility of 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine extends beyond traditional chemical applications into materials science. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for use in polymer chemistry. For example, recent advancements have demonstrated its utility as a building block for constructing stimuli-responsive polymers capable of undergoing reversible structural changes in response to external stimuli such as temperature or pH changes.

From an environmental standpoint, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies conducted under controlled laboratory conditions suggest that it undergoes slow degradation under aerobic conditions due to its high degree of halogenation. However, further research is needed to evaluate its persistence in natural environments and develop strategies for safe disposal or recycling.

In conclusion, 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1805995-76-9) represents a versatile platform for exploring new frontiers in organic synthesis and materials science. Its unique combination of functional groups offers immense potential across diverse application domains while presenting opportunities for further innovation through targeted modifications and optimizations.